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Compound of Interest

Compound Name: TRFS-red

Cat. No.: B8210230

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of TRFS-red, a red-emissive fluorescent
probe designed for the detection of thioredoxin reductase (TrxR). TRFS-red offers enhanced
sensitivity and a faster response time compared to its predecessor, TRFS-green, making it a
valuable tool for studying cellular redox signaling pathways implicated in various diseases,
including cancer.

Chemical Structure and Properties

TRFS-red is a synthetic molecule built upon the scaffold of TRFS-green, incorporating a Nile
blue fluorophore. This structural modification results in a significant red shift in its fluorescence
emission, which is advantageous for biological imaging due to reduced autofluorescence from
cellular components. The core structure features a 1,2-dithiolane moiety that acts as a
recognition site for thioredoxin reductase.

The molecular formula for TRFS-red is C28H28CIN3011S2.[1] Its "off-on" fluorescence
mechanism is triggered by the enzymatic activity of TrxR. In its native state, the fluorescence of
the Nile blue core is quenched. Upon reduction of the disulfide bond in the 1,2-dithiolane ring
by TrxR, a subsequent intramolecular cyclization occurs, leading to the release of the highly
fluorescent Nile blue derivative.[2][3] This process results in a significant increase in
fluorescence intensity, enabling the detection and quantification of TrxR activity.
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Property Value Reference
Molecular Formula C28H28CIN3011S2 [1]
Excitation Wavelength (Aex) 615 nm [2]
Emission Wavelength (Aem) 660 nm

Fluorescence Increase ~90-fold

Response Time ~1.5 - 2 hours

Selectivity (TrxR vs. GSH) 12.8-fold

Synthesis of TRFS-red

While the precise, step-by-step synthesis protocol for TRFS-red is detailed in the primary
literature, the general strategy involves the conjugation of a Nile blue derivative to a 1,2-
dithiolane-containing scaffold. This is typically achieved through standard organic synthesis
techniques. A generalized synthetic scheme is presented below.
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Generalized Synthesis of TRFS-red

1,2-Dithiolane Scaffold

|
Coupling Reaction TRFS-red Probe

Nile Blue Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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